Cas no 1049391-12-9 (N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1049391-12-9
• MF: C₂₀H₂₆FN₃O₄S
• MW: 423.501547336578
• CID: 6231401
• PubChem ID: 42267652
• Update Time: 2025-06-13

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide
• AKOS024504308
• VU0639997-1
• 1049391-12-9
• F5265-0166
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-2,5-dimethoxybenzenesulfonamide
• Z401478892
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-2,5-dimethoxybenzenesulfonamide

• Inchi： 1S/C20H26FN3O4S/c1-27-18-7-8-19(28-2)20(15-18)29(25,26)22-9-10-23-11-13-24(14-12-23)17-5-3-16(21)4-6-17/h3-8,15,22H,9-14H2,1-2H3
• InChI Key： LMLSZGVEULVRKN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCN1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.16280565g/mol
• Monoisotopic Mass: 423.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide

Research Briefing on N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1049391-12-9)

Recent studies on the compound N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1049391-12-9) have highlighted its potential as a novel therapeutic agent in the field of neuropsychopharmacology. This sulfonamide derivative, characterized by its unique structural features, has been the subject of extensive research due to its promising interactions with serotonin and dopamine receptors. The compound's ability to modulate these neurotransmitter systems suggests potential applications in the treatment of psychiatric disorders such as schizophrenia, depression, and anxiety.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity and selectivity for various receptor subtypes. The research demonstrated that N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide exhibits high affinity for 5-HT_2A and D₂ receptors, with IC₅₀ values in the low nanomolar range. These findings are particularly significant as they suggest a potential mechanism of action similar to atypical antipsychotics, but with a potentially improved side effect profile due to the compound's unique structural characteristics.

Further pharmacological characterization revealed that this compound displays functional selectivity (biased agonism) at certain receptor subtypes, which may explain its differential effects in various behavioral models. In vivo studies using rodent models demonstrated that the compound effectively reduced symptoms in tests modeling positive, negative, and cognitive symptoms of schizophrenia, without inducing significant extrapyramidal side effects at therapeutic doses. This profile makes it a promising candidate for further development as a next-generation antipsychotic agent.

The metabolic stability and pharmacokinetic properties of N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide were evaluated in a separate 2024 study. Results indicated favorable oral bioavailability (approximately 65% in preclinical models) and a half-life suitable for once-daily dosing. The compound showed good blood-brain barrier penetration, with brain-to-plasma ratios consistently above 2:1 across tested species. These properties, combined with its clean off-target profile in comprehensive safety pharmacology screens, support its advancement to further preclinical development stages.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile and the development of suitable formulations for clinical testing. Several patent applications have recently been filed covering novel crystalline forms and pharmaceutical compositions of this compound, indicating growing commercial interest in its therapeutic potential. As research progresses, N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide represents an exciting example of rational drug design in neuropsychiatric therapeutics, with the potential to address significant unmet medical needs in mental health treatment.